1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O2/c1-2-16-8-10-19(11-9-16)23-15-18(14-20(23)24)21(25)22-13-12-17-6-4-3-5-7-17/h3-11,18H,2,12-15H2,1H3,(H,22,25)
• InChI Key: YTBCCCPVZZLWTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down anandamide, an endocannabinoid that binds to the same receptors as THC, the active ingredient in marijuana. URB597 has been studied for its potential therapeutic applications in a variety of conditions, including anxiety, depression, and pain.

Mechanism of Action

1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide works by inhibiting FAAH, which leads to increased levels of anandamide. Anandamide is an endocannabinoid that binds to the same receptors as THC, the active ingredient in marijuana. Anandamide has been shown to have a variety of effects, including reducing anxiety, reducing pain, and improving mood.
Biochemical and Physiological Effects:
1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has been shown to have a variety of biochemical and physiological effects. In animal models, 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has been shown to increase levels of anandamide in the brain and other tissues. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has also been shown to reduce levels of other fatty acid amides, such as oleamide. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has been shown to have no effect on levels of other endocannabinoids, such as 2-arachidonoylglycerol.

Advantages and Limitations for Lab Experiments

1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has several advantages for use in lab experiments. It is a selective inhibitor of FAAH, which means that it does not affect other enzymes or receptors. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has also been shown to have a long half-life, which allows for sustained effects. However, 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to administer in certain experiments. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide can also have off-target effects at high concentrations.

Future Directions

There are several future directions for research on 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide. One area of interest is its potential therapeutic applications in humans. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has been shown to have promising effects in animal models, but more research is needed to determine its safety and efficacy in humans. Another area of interest is the development of more selective FAAH inhibitors. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide is selective for FAAH, but it can have off-target effects at high concentrations. Finally, more research is needed to understand the long-term effects of 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide on the endocannabinoid system and other physiological processes.

Synthesis Methods

1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide can be synthesized through a multi-step process involving the reaction of various starting materials, including 4-ethylphenylacetic acid, 2-phenylethylamine, and 1-pyrrolidinecarboxylic acid. The final product is a white powder that is soluble in organic solvents.

Scientific Research Applications

1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has been studied extensively in animal models for its potential therapeutic applications. In one study, 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide was shown to reduce anxiety-like behavior in rats exposed to a stressful environment. In another study, 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide was shown to reduce pain in rats with induced inflammation. 1-(4-ethylphenyl)-5-oxo-N-(2-phenylethyl)-3-pyrrolidinecarboxamide has also been studied for its potential antidepressant effects.